Cas no 1805642-39-0 (2-Cyano-6-ethyl-4-hydroxybenzoic acid)

• Product Name: 2-Cyano-6-ethyl-4-hydroxybenzoic acid
• CAS No: 1805642-39-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5010874
• Update Time: 2025-08-05

2-Cyano-6-ethyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-ethyl-4-hydroxybenzoic acid

• Inchi： 1S/C10H9NO3/c1-2-6-3-8(12)4-7(5-11)9(6)10(13)14/h3-4,12H,2H2,1H3,(H,13,14)
• InChI Key： OSGINVFZNKMHFT-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(C(=O)O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-6-ethyl-4-hydroxybenzoic acid

2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid: A Comprehensive Overview

The compound 2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid, identified by the CAS number 1805642-39-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a cyano group at the 2-position, an ethyl group at the 6-position, and a hydroxyl group at the 4-position. These substituents contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

Recent studies have highlighted the importance of 2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid in drug discovery and material science. The cyano group at the 2-position introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical reactions. Meanwhile, the ethyl group at the 6-position adds steric bulk, influencing the molecule's solubility and stability. The hydroxyl group at the 4-position plays a crucial role in hydrogen bonding, making this compound potentially useful in bioactive molecules and supramolecular chemistry.

In terms of synthesis, researchers have developed efficient methods to prepare 2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid. One common approach involves multi-step reactions starting from benzene derivatives, followed by selective substitution and oxidation processes. The optimization of these synthetic pathways has been a focus of recent research to improve yield and purity, making this compound more accessible for large-scale applications.

The application of 2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid extends into pharmaceuticals, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to form hydrogen bonds makes it a promising candidate for drug design targeting specific protein interactions. Additionally, this compound has shown potential in material science as a precursor for advanced polymers and functional materials.

Recent advancements in computational chemistry have allowed for deeper insights into the electronic structure and reactivity of CAS No 1805642-39-0. Quantum mechanical calculations have revealed its frontier molecular orbitals, providing valuable information for predicting its reactivity in different chemical environments. These studies are crucial for designing novel reactions and optimizing existing synthetic routes.

In conclusion, 2-Cyano-6-Ethyl-4-Hydroxybenzoic Acid, with its unique structural features and versatile properties, continues to be a subject of intense research interest. Its role as an intermediate in drug discovery and material science underscores its importance in modern chemistry. As research progresses, new applications and improved synthetic methods are expected to further enhance the utility of this compound.